Cas no 2171909-11-6 (2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid
• CAS No: 2171909-11-6
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6607343
• PubChem ID: 165801850
• Update Time: 2025-10-28

2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid
• 2171909-11-6
• 2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}acetic acid
• EN300-1485349

• Inchi： 1S/C27H23BrN2O5/c28-18-10-17(26(33)30-13-16(14-30)9-25(31)32)11-19(12-18)29-27(34)35-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,10-12,16,24H,9,13-15H2,(H,29,34)(H,31,32)
• InChI Key： HNNNRYDTHZVMFN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(N1CC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid

Comprehensive Guide to 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid (CAS No. 2171909-11-6)

2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid (CAS No. 2171909-11-6) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their potential applications in drug discovery and medicinal chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for solid-phase peptide synthesis (SPPS), a technique critical for developing novel therapeutics.

The molecular structure of 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid features a 3-bromo-5-aminobenzoyl moiety attached to an azetidine ring, with an acetic acid side chain. This unique configuration allows for versatile reactivity, making it a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role in creating peptide-based drugs, which are a hot topic in the pharmaceutical industry due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

One of the most searched questions in AI-driven drug discovery platforms is how to optimize the synthesis of Fmoc-protected amino acids and their derivatives. 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid addresses this need by providing a stable and reactive building block for peptide coupling reactions. Its CAS No. 2171909-11-6 is frequently queried in scientific databases, highlighting its importance in high-throughput screening and combinatorial chemistry.

The compound’s solubility and stability under various conditions are also critical for researchers. Recent studies have explored its behavior in aqueous and organic solvents, which is essential for designing efficient synthetic protocols. Additionally, the 3-bromo substituent offers opportunities for further functionalization, making it a versatile tool in structure-activity relationship (SAR) studies.

In the context of green chemistry, there is growing interest in minimizing waste and improving the sustainability of chemical synthesis. 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid aligns with this trend, as its efficient use in peptide elongation reduces the need for excess reagents. This aspect is particularly relevant given the increasing demand for environmentally friendly synthetic methods in the pharmaceutical industry.

Another trending topic in chemical research is the integration of machine learning for predicting reaction outcomes. The structural features of 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid make it an excellent candidate for computational modeling, enabling researchers to optimize its use in automated synthesis platforms. This synergy between experimental and computational chemistry is revolutionizing the field, and this compound is at the forefront of such advancements.

From a market perspective, the demand for high-purity synthetic intermediates like 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid is on the rise. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing such compounds to accelerate their drug development pipelines. Its CAS No. 2171909-11-6 is often listed in procurement databases, reflecting its commercial significance.

In summary, 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid (CAS No. 2171909-11-6) is a pivotal compound in modern pharmaceutical chemistry. Its applications span from peptide synthesis to computational drug design, aligning with the latest trends in AI-assisted research and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in the development of next-generation therapeutics.